Cas no 243984-11-4 (Resatorvid)

Resatorvid (TAK-242) is a small-molecule inhibitor selectively targeting Toll-like receptor 4 (TLR4), a key mediator of innate immune responses. It functions by disrupting TLR4 signaling pathways, thereby suppressing the production of pro-inflammatory cytokines such as TNF-α, IL-6, and IL-1β. Resatorvid is widely utilized in preclinical research to investigate the role of TLR4 in inflammatory and autoimmune diseases, sepsis, and neuroinflammation. Its high specificity and ability to modulate excessive immune activation make it a valuable tool for studying TLR4-associated pathologies. The compound exhibits good solubility and stability under standard experimental conditions, facilitating its use in both in vitro and in vivo studies.

Resatorvid structure

Product Name:Resatorvid

CAS No:243984-11-4

MF:C₁₅H₁₇ClFNO₄S

MW:361.82

MDL:MFCD11046362

CID:828749

PubChem ID:11703255

Update Time:2025-10-16

Resatorvid Chemical and Physical Properties

Names and Identifiers

- Resatorvid
- TAK-242
- tak242
- TAK-242 (CLI-095,Resatorvid)
- TAK-242(Resatorvid)
- (6R)-6-[[(2-Chloro-4-fluorophenyl)amino]sulfonyl]-1-cyclohexene-1-carboxylic acid ethyl ester
- H2MZ648C31
- Resatorvid [INN]
- C15H17ClFNO4S
- GTPL9036
- ethyl 6-[(2-chloro-4-fluorophenyl)sulfamoyl]cyclohex-1-ene-1-carboxylate
- BDBM50155929
- 4003AH
- A3850
- P111021
- ethyl (6R)-6-[(2-chloro-4-fluorophenyl)sulfamoyl]cyclohexene-1-carboxylate
- ethyl (6r)-6-[n-(2-chloro-4-fluorophenyl)sulfamoyl]cyclohex-1-ene-1-carboxylate
- ethyl (6R)-
- NSC839697
- 1613638-27-9
- (r)-ethyl 6-(n-(2-chloro-4-fluorophenyl)sulfamoyl)cyclohex-1-enecarboxylate
- BRD-K61567297-001-01-9
- ethyl CFSCC
- Resatorvid; TAK-242
- TAK-242 (Resatorvid)
- ethyl (6R)-6-(N-(2-chloro-4-fluorophenyl)sulfamoyl)cyclohex-1-ene-1-carboxylate
- GLXC-03277
- AKOS027250774
- NSC-839697
- Resatorvid (tak-242)
- MFCD11046362
- CLI 095
- resatorvidum
- AC-31498
- DB05943
- CS-0408
- HY-11109
- CHEMBL225157
- CLI-095
- EX-A3158
- AS-56190
- ethyl (6R)-6-[(2-chloro-4-fluorophenyl)sulfamoyl]cyclohex-1-ene-1-carboxylate
- Q27088534
- SCHEMBL872197
- CLI095
- TAK-242; CLI-095
- ethyl (R)-6-(N-(2-chloro-4-fluorophenyl)sulfamoyl)cyclohex-1-ene-1-carboxylate
- ethyl (6R)-6-((2-chloro-4-fluorophenyl)sulfamoyl)cyclohexene-1-carboxylate
- (r)-ethyl6-(n-(2-chloro-4-fluorophenyl)sulfamoyl)cyclohex-1-enecarboxylate
- ETHYL (6R)-6-((2-CHLORO-4-FLUOROPHENYL)SULFAMOYL)CYCLOHEX-1-ENE-1-CARBOXYLATE
- NS00071029
- UNII-H2MZ648C31
- 243984-11-4
- DTXSID00947269
- MDL： MFCD11046362
- Inchi： 1S/C15H17ClFNO4S/c1-2-22-15(19)11-5-3-4-6-14(11)23(20,21)18-13-8-7-10(17)9-12(13)16/h5,7-9,14,18H,2-4,6H2,1H3/t14-/m1/s1
- InChI Key： LEEIJTHMHDMWLJ-CQSZACIVSA-N
- SMILES： C1(C(OCC)=O)=CCCC[C@H]1S(NC1=C(Cl)C=C(F)C=C1)(=O)=O

Computed Properties

Exact Mass: 361.05500
Monoisotopic Mass: 361.0550851g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 23
Rotatable Bond Count: 6
Complexity: 560
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 80.8
XLogP3: 3

Experimental Properties

Density: 1.39
Melting Point: 68-69 ºC
Boiling Point: 461.958°C at 760 mmHg
PSA: 80.85000
LogP: 4.41660

Resatorvid Security Information

Signal Word：Warning
Hazard Statement： H302
Warning Statement： P280-P305+P351+P338
Storage Condition：Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month

Resatorvid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	L-IK626-25mg	TAK-242	243984-11-4	≥98%	25mg	￥4475.0	2022-09-28
SHANG HAI XIAN DING Biotechnology Co., Ltd.	L-IK626-1mg	TAK-242	243984-11-4	≥98%	1mg	￥513.0	2022-09-28
SHANG HAI XIAN DING Biotechnology Co., Ltd.	L-IK626-5mg	TAK-242	243984-11-4	≥98%	5mg	￥1200.0	2022-09-28
MedChemExpress	HY-11109-10mM*1mLinDMSO	Resatorvid	243984-11-4	99.72%	10mM*1mLinDMSO	￥1210	2023-07-26
MedChemExpress	HY-11109-5mg	Resatorvid	243984-11-4	99.72%	5mg	￥1100	2024-05-24
MedChemExpress	HY-11109-10mg	Resatorvid	243984-11-4	99.72%	10mg	￥1700	2024-05-24
MedChemExpress	HY-11109-50mg	Resatorvid	243984-11-4	99.72%	50mg	￥5800	2024-05-24
MedChemExpress	HY-11109-100mg	Resatorvid	243984-11-4	99.72%	100mg	￥9900	2024-05-24
MedChemExpress	HY-11109-200mg	Resatorvid	243984-11-4	99.72%	200mg	￥21000	2022-08-31
S e l l e c k ZHONG GUO	S7455-10mM (1mL in DMSO)	Resatorvid (TAK-242)	243984-11-4	99.86%	10mM (1mL in DMSO)	¥1285.83	2023-09-15